Cas no 130364-30-6 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI))

2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) structure
130364-30-6 structure
Product Name:2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
CAS No:130364-30-6
MF:C14H12O4
MW:244.242684364319
CID:201312
Update Time:2024-03-01

2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
    • 7-Hydroxyalloxanthoxyletin
    • 7-Hydroxyalloxanthyletin
    • Alloxanthoxyletol
    • 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one, 5-hydroxy-2,2-dimethyl-
    • Inchi: 1S/C14H12O4/c1-14(2)6-5-8-10(15)7-11-9(13(8)18-14)3-4-12(16)17-11/h3-7,15H,1-2H3
    • InChI Key: BMRPYLPZRMZUOP-UHFFFAOYSA-N
    • SMILES: C12=CC(O)=C3C=CC(C)(C)OC3=C1C=CC(=O)O2

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • XLogP3: 1.814

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Predicted)
  • Boiling Point: 447.5±45.0 °C(Predicted)
  • PSA: 52.54
  • pka: 7.49±0.40(Predicted)
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